Spiromustine
Spiromustine
Spiromustine is a bifunctional nitrogen alkylating agent with antineoplastic activity and lipophilic properties. Containing a lipophilic hydantoin group that serves as a carrier to cross the blood brain barrier, spiromustine forms covalent linkages with nucleophilic centers in DNA, causing depurination, base-pair miscoding, strand scission, and DNA-DNA cross-linking, which may result in cytotoxicity. (NCI04)
Brand Name:
Vulcanchem
CAS No.:
56605-16-4
VCID:
VC0006999
InChI:
InChI=1S/C14H23Cl2N3O2/c15-6-8-18(9-7-16)10-11-19-12(20)14(17-13(19)21)4-2-1-3-5-14/h1-11H2,(H,17,21)
SMILES:
C1CCC2(CC1)C(=O)N(C(=O)N2)CCN(CCCl)CCCl
Molecular Formula:
C₁₄H₂₃Cl₂N₃O₂
Molecular Weight:
336.3 g/mol
Spiromustine
CAS No.: 56605-16-4
Inhibitors
VCID: VC0006999
Molecular Formula: C₁₄H₂₃Cl₂N₃O₂
Molecular Weight: 336.3 g/mol
| CAS No. | 56605-16-4 |
|---|---|
| Product Name | Spiromustine |
| Molecular Formula | C₁₄H₂₃Cl₂N₃O₂ |
| Molecular Weight | 336.3 g/mol |
| IUPAC Name | 3-[2-[bis(2-chloroethyl)amino]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione |
| Standard InChI | InChI=1S/C14H23Cl2N3O2/c15-6-8-18(9-7-16)10-11-19-12(20)14(17-13(19)21)4-2-1-3-5-14/h1-11H2,(H,17,21) |
| Standard InChIKey | QNKJFXARIMSDBR-UHFFFAOYSA-N |
| SMILES | C1CCC2(CC1)C(=O)N(C(=O)N2)CCN(CCCl)CCCl |
| Canonical SMILES | C1CCC2(CC1)C(=O)N(C(=O)N2)CCN(CCCl)CCCl |
| Description | Spiromustine is a bifunctional nitrogen alkylating agent with antineoplastic activity and lipophilic properties. Containing a lipophilic hydantoin group that serves as a carrier to cross the blood brain barrier, spiromustine forms covalent linkages with nucleophilic centers in DNA, causing depurination, base-pair miscoding, strand scission, and DNA-DNA cross-linking, which may result in cytotoxicity. (NCI04) |
| Synonyms | NSC 172112 spirohydantoin mustard spiromustine |
| Reference | [1]. Brown TD, et al. A phase I trial of spirohydantoin mustard (NSC 172112) in patients with advanced cancer. J Clin Oncol. 1986 Aug;4(8):1270-6.[2]. Plowman J, et al. The disposition of spirohydantoin mustard (NSC 172112) in rats and dogs. Xenobiotica. 1979 Jun;9(6):379-91. |
| PubChem Compound | 41945 |
| Last Modified | Nov 11 2021 |
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